Cas no 1206990-76-2 (2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide)

• Product Name: 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• CAS No: 1206990-76-2
• MF: C₁₈H₁₇N₃OS
• MW: 323.412082433701
• CID: 5450908
• PubChem ID: 49672063
• Update Time: 2025-11-06

2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(2-Methylphenyl)-5-phenyl-1H-imidazol-2-yl]thio]acetamide
• 1206990-76-2
• 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide
• F2964-2680
• 2-[1-(2-methylphenyl)-5-phenylimidazol-2-yl]sulfanylacetamide
• 2-((5-phenyl-1-(o-tolyl)-1H-imidazol-2-yl)thio)acetamide
• AKOS024477612

• Inchi： 1S/C18H17N3OS/c1-13-7-5-6-10-15(13)21-16(14-8-3-2-4-9-14)11-20-18(21)23-12-17(19)22/h2-11H,12H2,1H3,(H2,19,22)
• InChI Key： MSMYLOYIJMZHNO-UHFFFAOYSA-N
• SMILES： S(CC(N)=O)C1=NC=C(C2C=CC=CC=2)N1C1C=CC=CC=1C

Computed Properties

• Exact Mass: 323.10923335g/mol
• Monoisotopic Mass: 323.10923335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 86.2Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 596.4±60.0 °C(Predicted)
• pka: 15.31±0.40(Predicted)

Additional information on 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206990-76-2)

2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206990-76-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This imidazole-derived molecule features a unique sulfanyl acetamide moiety, which contributes to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its structural versatility and bioactive properties, making it a subject of ongoing studies in targeted therapies.

The compound's molecular structure combines a phenyl-substituted imidazole core with a 2-methylphenyl group, enhancing its interaction with biological targets. Its CAS No. 1206990-76-2 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such compounds, as they are often screened for enzyme inhibition or receptor modulation.

In the context of user-searched topics, this compound aligns with growing interest in small-molecule therapeutics and precision medicine. Questions like "How do imidazole derivatives function in drug development?" or "What are the applications of sulfanyl acetamide compounds?" reflect the curiosity surrounding its potential. The 2-methylphenyl substitution also ties into discussions about structure-activity relationships (SAR), a hot topic in pharmacology forums and research publications.

From a synthetic chemistry perspective, CAS No. 1206990-76-2 is synthesized through multi-step organic reactions, often involving imidazole ring formation followed by thioether linkage introduction. Its acetamide group adds polarity, influencing solubility—a key factor in drug formulation. Laboratories focusing on heterocyclic chemistry frequently explore such derivatives to optimize bioavailability and metabolic stability.

The compound's relevance extends to academic research, where it is cited in studies exploring kinase inhibitors or anti-inflammatory agents. Its mechanistic pathways are often compared to other imidazole-based drugs, addressing common queries like "What makes imidazole scaffolds effective in medicinal chemistry?". Additionally, its sulfanyl group is noted for potential redox-modulating effects, a trending subtopic in oxidative stress research.

In summary, 2-{[1-(2-methylphenyl)-5-phenyl-1H-imidazol-2-yl]sulfanyl}acetamide (CAS No. 1206990-76-2) represents a promising candidate in pharmaceutical innovation. Its multifunctional design caters to diverse research needs, from target identification to lead compound optimization. As personalized medicine and AI-aided discovery advance, such compounds will likely remain at the forefront of scientific inquiry.